N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide

• IUPAC Name: N-[5-[[3-(methanesulfonamido)-4-methoxyphenyl]methyl]-2-methoxyphenyl]methanesulfonamide
• InChI: InChI=1S/C17H22N2O6S2/c1-24-16-7-5-12(10-14(16)18-26(3,20)21)9-13-6-8-17(25-2)15(11-13)19-27(4,22)23/h5-8,10-11,18-19H,9H2,1-4H3
• InChI Key: AYOISLHAVIFVDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2=CC(=C(C=C2)OC)NS(=O)(=O)C)NS(=O)(=O)C
• Molecular Formula: C17H22N2O6S2
• Molecular Weight: 414.5 g/mol

Description

N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide, also known as MPTS, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MPTS is a sulfonamide-based compound that has been synthesized through a multi-step process.

Scientific Research Applications

N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide has been found to have potential applications in various fields of scientific research. It has been used as a crosslinking agent in the synthesis of polymer networks, as well as a linker in the synthesis of metal-organic frameworks. N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide has also been used as a ligand in the synthesis of metal complexes for catalytic applications. In addition, N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide has been studied for its potential use in drug delivery systems and as a fluorescent probe for bioimaging.

Mechanism of Action

The mechanism of action of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide is not fully understood, but it is believed to involve the formation of covalent bonds with functional groups on the surface of materials. This allows N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide to act as a crosslinking agent and improve the mechanical properties of materials. In addition, N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide has been found to bind to metal ions and form stable complexes, which can be used for catalytic applications.
Biochemical and Physiological Effects:
N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide has not been extensively studied for its biochemical and physiological effects. However, it has been found to be non-toxic and biocompatible, making it a potential candidate for biomedical applications. N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide has also been found to have antioxidant properties, which may have implications for its use in drug delivery systems.

Advantages and Limitations for Lab Experiments

N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide has several advantages for lab experiments, including its high purity and yield, as well as its versatility in various applications. However, N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide is a relatively new compound and has not been extensively studied, which may limit its use in certain applications. In addition, the synthesis method of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide is complex and may require specialized equipment and expertise.

Future Directions

There are several future directions for the study of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide. One area of research could focus on the optimization of the synthesis method to improve the yield and purity of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide. Another area of research could involve the study of the biochemical and physiological effects of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide, particularly in the context of drug delivery systems. In addition, further research could explore the potential use of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide in catalytic applications and as a fluorescent probe for bioimaging.
Conclusion:
In conclusion, N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide is a sulfonamide-based compound that has gained attention in scientific research due to its potential applications in various fields. The synthesis method of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide involves a multi-step process that has been optimized to yield a high purity and yield of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide. N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide has been found to have potential applications in polymer synthesis, metal-organic frameworks, catalysis, drug delivery systems, and bioimaging. Further research is needed to fully understand the mechanism of action and biochemical and physiological effects of N,N'-[methylenebis(6-methoxy-3,1-phenylene)]dimethanesulfonamide, as well as to explore its potential in future applications.